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Compound of Interest

Compound Name: Aspirin glycine calcium

Cat. No.: B15480990 Get Quote

Essential Safety and Handling Guide for Aspirin
Glycine Calcium
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling Aspirin glycine calcium (also known

as calcium carbasalate). Given that specific safety data for this complex is limited, this

guidance is based on the well-documented hazards of its primary active component,

Acetylsalicylic Acid (Aspirin).[1][2] Adherence to these procedures is essential for ensuring

personal safety and maintaining a secure laboratory environment.

Hazard Identification and Summary
Aspirin glycine calcium should be handled with care, assuming the hazard profile of Aspirin.

The primary risks involve irritation and potential allergic reactions.
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Hazard Classification Description
Primary Routes of
Exposure

Acute Toxicity (Oral) Harmful if swallowed.[3][4] Ingestion

Skin Irritation

Causes skin irritation.[5] May

cause an allergic skin reaction

in susceptible individuals.[6]

Skin Contact

Eye Irritation

Causes serious eye irritation,

which may include redness

and tearing.[5][6]

Eye Contact

Respiratory Sensitization

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.[6]

Material may be irritating to the

mucous membranes and

upper respiratory tract.[4]

Inhalation (of dust)

Personal Protective Equipment (PPE) Protocol
The selection of appropriate PPE is critical and depends on the specific handling procedure

and the potential for exposure. The following table outlines the recommended PPE for different

operational scenarios.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/sigma/a2093?userType=undefined
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00945.pdf?1555532444
https://www.webstaurantstore.com/documents/sds/57780533.pdf
https://www.spectrumchemical.com/media/sds/AS130_AGHS.pdf
https://www.webstaurantstore.com/documents/sds/57780533.pdf
https://www.spectrumchemical.com/media/sds/AS130_AGHS.pdf
https://www.spectrumchemical.com/media/sds/AS130_AGHS.pdf
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB00945.pdf?1555532444
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Task /
Exposure
Level

Eye & Face
Protection

Hand
Protection

Protective
Clothing

Respiratory
Protection

Low Exposure

Risk(Handling

sealed

containers,

working with

dilute solutions)

Safety glasses

with side shields.

Single pair of

powder-free

nitrile gloves.[7]

Standard

laboratory coat.

Not generally

required if

handled in a

well-ventilated

area.

High Exposure

Risk(Weighing

powder,

preparing stock

solutions,

potential for

dust/aerosol

generation)

Chemical safety

goggles and a

face shield.[7][8]

Double-gloving

with powder-free

nitrile gloves is

recommended.

[9]

Disposable, low-

permeability

gown with a solid

front and tight-

fitting cuffs.[9]

A NIOSH-

approved N95

(or higher)

respirator for

dusts.[7]

Spill Cleanup

Chemical safety

goggles and a

face shield.[8]

Two pairs of

chemical-

resistant nitrile

gloves.[9][10]

Chemical-

resistant

disposable

coveralls or

apron over a lab

coat.[10]

Air-purifying

respirator with

appropriate

cartridges for

dusts.[7][10]

Procedural Guidance: Handling Protocol
This step-by-step protocol provides a framework for the safe handling of Aspirin glycine
calcium in a laboratory setting.

Preparation and Area Setup
Ventilation: Always handle solid Aspirin glycine calcium in a well-ventilated area. Use a

chemical fume hood or a local exhaust ventilation system when weighing the powder or

performing tasks that could generate dust.[4]
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Restricted Access: Ensure the handling area is clearly marked and access is restricted to

authorized personnel.[9]

Emergency Equipment: Confirm that an eyewash station and a safety shower are

unobstructed and accessible.[4]

Decontamination: Prepare a designated area for waste and have appropriate

decontamination supplies ready.

Handling the Compound
Donning PPE: Put on all required PPE as specified in the table above before handling the

chemical.

Weighing: When weighing the powder, use a containment system such as a ventilated

balance enclosure or perform the task carefully within a fume hood to minimize dust

generation.

Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to

avoid splashing.

General Hygiene: Do not eat, drink, or apply cosmetics in the handling area.[3][6][9] Wash

hands thoroughly with soap and water after handling is complete and before leaving the

laboratory.[5][6]

Post-Handling and Decontamination
Cleaning: Clean all work surfaces and equipment thoroughly after use to remove any

residual chemical contamination.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items (gloves, gowns) in the designated chemical waste container.

Hand Washing: Always wash hands as the final step after removing all PPE.[9]

Logistical Information: Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: All disposable materials that have come into contact with Aspirin
glycine calcium, including gloves, gowns, and paper towels, must be disposed of as

chemical waste.

Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste. The label should identify the contents.

Bulk Disposal: Unused or expired Aspirin glycine calcium should be disposed of through

an approved waste disposal plant.[3][6] Do not discard it down the drain or in the regular

trash.

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste

disposal. For academic and research institutions, consult your Environmental Health and

Safety (EH&S) department for specific procedures.

Take-Back Programs: For unused medicines, the best disposal method is a drug take-back

program.[11][12] If this is not available, and for laboratory waste, adhere to institutional

chemical waste protocols.

Emergency Procedures: First Aid
Immediate and appropriate first aid is critical in the event of an exposure.

Inhalation: Remove the individual to fresh air. If breathing is difficult or if respiratory

symptoms like coughing or wheezing occur, seek immediate medical attention.[4][6]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[4] Remove contaminated clothing. If skin irritation or an allergic reaction

develops, seek medical advice.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[6] Remove contact lenses if present and easy to do. Continue rinsing.

Seek immediate medical attention.[4][6]
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Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Seek immediate medical

attention and show the Safety Data Sheet to the attending physician.[3][6]

Visualization of Safety Workflow
The following diagram illustrates the logical workflow for assessing hazards and selecting the

appropriate controls and personal protective equipment when handling chemical powders like

Aspirin glycine calcium.
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1. Hazard Assessment

2. Engineering & Administrative Controls

3. Personal Protective Equipment Selection

Task: Handle Aspirin Glycine Calcium

Assess Risks:
- Dust/Aerosol Generation?

- Splash Potential?
- Quantity Handled?

Implement Engineering Controls
(Fume Hood, Ventilated Enclosure)

If dust/aerosols possible

Implement Admin Controls
(SOPs, Training, Restricted Area)

Respiratory Protection
(e.g., N95 Respirator)

If ventilation is insufficient

Eye/Face Protection
(Goggles, Face Shield)

Skin & Body Protection
(Gloves, Gown)

Safe Handling Achieved

Proceed with TaskProceed with TaskProceed with Task

Click to download full resolution via product page

Caption: Hazard control and PPE selection workflow for handling chemical powders.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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